Cas no 1021214-45-8 (2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide)

• Product Name: 2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide
• CAS No: 1021214-45-8
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 6494877
• Update Time: 2025-09-28

2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide
• N-[6-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide

• Inchi： 1S/C19H22N4O2S/c1-13(2)19(25)20-16-9-10-17(22-21-16)26-12-18(24)23-11-5-7-14-6-3-4-8-15(14)23/h3-4,6,8-10,13H,5,7,11-12H2,1-2H3,(H,20,21,25)
• InChI Key： QVACREFMFSQCDJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CCC2)=O)C=C1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide

Comprehensive Analysis of 2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide (CAS 1021214-45-8): Structure, Applications, and Research Insights

In the realm of specialized organic compounds, 2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide (CAS 1021214-45-8) stands out due to its intricate molecular architecture and potential applications in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a pyridazine core linked to a tetrahydroquinoline moiety via a sulfide bridge, offering unique reactivity and binding properties. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in drug discovery for diseases like cancer and neurodegenerative disorders.

The structural complexity of this molecule—highlighted by its sulfanyl and propanamide functional groups—makes it a subject of interest in computational chemistry and AI-driven drug design. Recent trends show a surge in searches for "small molecule inhibitors" and "scaffold optimization," aligning with the compound’s potential as a template for kinase inhibitors. Its CAS 1021214-45-8 identifier is frequently queried in databases like PubChem and Reaxys, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, the compound’s 2-oxoethyl segment enables versatile derivatization, a feature leveraged in fragment-based drug discovery (FBDD). Discussions on platforms like ResearchGate often highlight its utility in constructing heterocyclic libraries, addressing the growing demand for diverse chemical space exploration. Notably, its tetrahydroquinoline component resonates with studies on central nervous system (CNS) targets, a trending focus area due to rising neurological disease prevalence.

Environmental and safety profiles of 2-methyl-N-(6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide are also under scrutiny, reflecting broader industry shifts toward green chemistry. Analytical techniques like HPLC-MS and NMR are routinely employed to assess its purity and stability, topics frequently searched alongside "analytical method validation" in scientific literature.

In summary, CAS 1021214-45-8 exemplifies the intersection of structural ingenuity and therapeutic potential. Its multifaceted applications—from medicinal chemistry to materials science—position it as a compound worthy of continued investigation, particularly in an era dominated by precision medicine and sustainable synthesis.